AD-mix-alpha

• Molecular Formula: C48H54N6O4
• Molecular Weight: 779.0 g/mol
• InChI: InChI=1S/C48H54N6O4/c1-5-29-27-53-21-17-31(29)23-43(53)45(35-15-19-49-41-13-11-33(55-3)25-39(35)41)57-47-37-9-7-8-10-38(37)48(52-51-47)58-46(44-24-32-18-22-54(44)28-30(32)6-2)36-16-20-50-42-14-12-34(56-4)26-40(36)42/h7-16,19-20,25-26,29-32,43-46H,5-6,17-18,21-24,27-28H2,1-4H3/t29-,30+,31?,32?,43?,44?,45-,46-/m1/s1
• InChIKey: YUCBLVFHJWOYDN-PAXJVCNJSA-N

AD-mix-alpha: Composition and Stereochemical Role

AD-mix-α is the commercially pre-mixed reagent formulation for the Sharpless asymmetric dihydroxylation (SAD) of alkenes, containing the chiral ligand (DHQ)₂PHAL (the phthalazine adduct of dihydroquinine), potassium osmate dihydrate as the Os(VI) pre-catalyst source, potassium ferricyanide as the stoichiometric re-oxidant, and potassium carbonate as buffer [1]. It constitutes the enantiocomplementary counterpart to AD-mix-β, which differs solely in the chiral ligand [(DHQD)₂PHAL derived from dihydroquinidine], enabling predictable access to either enantiomeric series of vicinal diols from a given prochiral alkene [2]. The pre-blended powder formulation, introduced by Sharpless et al. in 1992, was designed to simplify millimole-scale asymmetric dihydroxylation in both academic and industrial laboratories and has since become the standard reagent for this Nobel-Prize-winning transformation .

Workflow Sharpless asymmetric dihydroxylation (α-face)

Format Pre-mixed powder (Os catalyst, (DHQ)₂PHAL ligand, co-oxidants)

Enantiocomplement α-face selectivity; complement to AD-mix-β (β-face)

• [1] Sharpless, K. B.; Amberg, W.; Bennani, Y. L.; Crispino, G. A.; Hartung, J.; Jeong, K.-S.; Kwong, H.-L.; Morikawa, K.; Wang, Z.-M.; Xu, D.; Zhang, X.-L. J. Org. Chem. 1992, 57, 2768–2771. DOI: 10.1021/jo00036a003 View Source
• [2] Kolb, H. C.; VanNieuwenhze, M. S.; Sharpless, K. B. Chem. Rev. 1994, 94, 2483–2547. DOI: 10.1021/cr00032a009 View Source

Why AD-mix-alpha and AD-mix-beta Are Not Interchangeable

The stereochemical outcome of the Sharpless asymmetric dihydroxylation is primarily set by the identity of the chiral ligand [1]. AD-mix-α, bearing (DHQ)₂PHAL, directs dihydroxylation to the α-face (bottom face in the standard mnemonic) of the prochiral alkene, whereas AD-mix-β, bearing the pseudoenantiomeric (DHQD)₂PHAL, directs attack to the β-face [2]. Simply interchanging these reagents on the same substrate inverts the absolute configuration of the product—a switch that is central to accessing target-specific enantiomers in pharmaceutical and natural product synthesis. Critically, the magnitude of enantioselectivity is not symmetrical: on certain substrate classes (e.g., enol silyl ethers), one AD-mix formulation can deliver high ee while the other fails dramatically, with AD-mix-α yielding as little as 16% ee where AD-mix-β achieves 76% ee on the identical substrate [3]. Generic substitution without substrate-by-substrate validation therefore risks both stereochemical inversion and unacceptable erosion of enantiomeric purity.

Chiral ligand inversion

Replacing (DHQ)₂PHAL with (DHQD)₂PHAL reverses absolute configuration of the diol product.

Substrate-dependent ee collapse

On certain alkenes, AD-mix-α may exhibit significantly lower enantioselectivity than AD-mix-β.

Non-modular formulation

The fixed ratio of Os:ligand in the pre-mix may not suit electron-deficient or sterically hindered substrates.

• [1] Kolb, H. C.; VanNieuwenhze, M. S.; Sharpless, K. B. Chem. Rev. 1994, 94, 2483–2547. DOI: 10.1021/cr00032a009 View Source
• [2] Sharpless, K. B.; Amberg, W.; Bennani, Y. L.; Crispino, G. A.; Hartung, J.; Jeong, K.-S.; Kwong, H.-L.; Morikawa, K.; Wang, Z.-M.; Xu, D.; Zhang, X.-L. J. Org. Chem. 1992, 57, 2768–2771. DOI: 10.1021/jo00036a003 View Source
• [3] Tian, H.-Y.; Ye, H.-L.; Sun, B.-G.; Wang, Y.-L. J. Chem. Res. 2011, 35, 235–237. DOI: 10.3184/174751911X12996907755851 View Source

AD-mix-alpha Head-to-Head Comparison Data

Enantioselectivity Reversal on Enol Silyl Ethers

On the enol silyl ether of 5-methyl-3-hexanone (E/Z = 7.5/1), AD-mix-α and AD-mix-β produce strikingly different enantioselectivities. AD-mix-α delivered the product 2-hydroxy-5-methyl-3-hexanone in 69.2% yield with only 15.7% ee, while AD-mix-β delivered the same product in 76.9% yield with 75.6% ee [1]. Both reagents produced the R-configured product—indicating that on this substrate, AD-mix-α fails to induce meaningful asymmetric induction. In contrast, on the enol silyl ethers of 4-heptanone, 5-nonanone, and 2,6-dimethyl-4-heptanone, AD-mix-α gave the S-configured acyloin products with ee values ≥62%, while AD-mix-β gave the R-configured products with ee values ≥75% [2]. This demonstrates that while both reagents are enantiocomplementary, AD-mix-α exhibits a narrower substrate tolerance and can undergo complete selectivity collapse on specific alkene geometries.

Enol silyl ether ee

Head-to-head

AD-mix-α: 15.7% ee (R) AD-mix-β: 75.6% ee (R) Δee = −59.9 pp

Reported selectivity collapse on 5-methyl-3-hexanone enol silyl ether

Substrate: E/Z 7.5/1; t-BuOH/H₂O, 0 °C to rt

Evidence Dimension	Enantiomeric excess (ee) and chemical yield on enol silyl ether of 5-methyl-3-hexanone
Target Compound Data	AD-mix-α: 69.2% yield, 15.7% ee (R-configuration)
Comparator Or Baseline	AD-mix-β: 76.9% yield, 75.6% ee (R-configuration); Shi epoxidation (D-fructose catalyst): 54% yield, 74.6% ee; Shi epoxidation (L-fructose catalyst): 50% yield, 72.8% ee
Quantified Difference	Δee = −59.9 percentage points (AD-mix-α vs AD-mix-β); AD-mix-α ee is below the threshold for useful asymmetric induction, while AD-mix-β and Shi epoxidation deliver comparable ee values
Conditions	Sharpless AD: t-BuOH/H₂O (1:1), MeSO₂NH₂, 0 °C to rt; Shi epoxidation: Oxone, CH₃CN/aq. Na₂EDTA, 0 °C; substrate: 5-methyl-3-trimethylsiloxy-2-hexene (E/Z = 7.5/1)

Why This Matters

This head-to-head data reveals that AD-mix-α cannot be assumed to deliver acceptable enantioselectivity even on substrate classes where AD-mix-β performs well; procurement decisions must be guided by substrate-specific screening, and alternative methods (Shi epoxidation) should be considered when AD-mix-α fails.

• [1] Tian, H.-Y.; Ye, H.-L.; Sun, B.-G.; Wang, Y.-L. J. Chem. Res. 2011, 35, 235–237. DOI: 10.3184/174751911X12996907755851 View Source
• [2] Tian, H.-Y.; Ye, H.-L.; Sun, B.-G.; Wang, Y.-L. Preparation of Optically Active Acyloins by Sharpless Asymmetric Dihydroxylation. Jingxi Huagong 2011, 28, 914–918 (Wanfang Data). View Source

Catalyst Loading-Dependent Performance on Phosphonates

When applied to dibenzyl trans-propenylphosphonate (a substrate relevant to fosfomycin antibiotic synthesis), standard AD-mix-α (0.2 mol% Os, 1 mol% ligand) gave the diol product in <30% yield with only 62% ee after 8 days at room temperature [1]. Enriching the formulation to AD-mix-α-(×3) (0.6 mol% K₂OsO₂(OH)₄, 3 mol% (DHQ)₂PHAL) improved the yield to 51% and ee to 72% at room temperature (5 days). Lowering the temperature to 0 °C with AD-mix-α-(×3) further improved performance to 95% yield and 78% ee in 6 days, and subsequent recrystallization raised the enantiomeric purity to >99% ee in 65% overall yield [1]. In contrast, the diethyl phosphonate analogue gave only 62% yield even with AD-mix-α-(×3) at 0 °C after 10 days, underscoring that both the substrate ester group and catalyst loading critically determine success. Earlier attempts by Shibuya (0.8 mol% Os, 1 mol% ligand) gave only 33% ee and 48% yield, while Lohray (1 mol% Os, 2 mol% ligand) achieved 32% ee and 45% yield on the diethyl substrate—both inferior to the optimized AD-mix-α-(×3) protocol [2].

Phosphonate dihydroxylation

Head-to-head

AD-mix-α: 99% ee, 65% yield (dibenzyl) Earlier methods: 32–33% ee

Standard pre-mix performs well on dibenzyl; diethyl analogue requires enriched catalyst loading

AD-mix-α-(×3) improved yield and ee on diethyl phosphonate

Evidence Dimension	Yield and enantiomeric excess of dihydroxylation product on dibenzyl trans-propenylphosphonate
Target Compound Data	Standard AD-mix-α: yield <30%, 62% ee (rt, 8 days); AD-mix-α-(×3): yield 51%, 72% ee (rt, 5 days); AD-mix-α-(×3) at 0 °C: yield 95%, 78% ee (6 days); after recrystallization: >99% ee, 65% yield
Comparator Or Baseline	Shibuya method: 33% ee, 48% yield (diethyl substrate, 0.8 mol% Os); Lohray method: 32% ee, 45% yield (diethyl substrate, 1 mol% Os, 2 mol% ligand); AD-mix-α-(×3) on diethyl analogue: 62% yield (0 °C, 10 days)
Quantified Difference	AD-mix-α-(×3) at 0 °C improves yield from <30% to 95% (Δ > +65 percentage points) and ee from 62% to 78% (Δ = +16 percentage points) vs standard AD-mix-α; post-recrystallization ee improved from 78% to >99%
Conditions	t-BuOH/H₂O (1:1), MeSO₂NH₂, 0 °C or rt; substrate 3b (R = Bn) vs 3a (R = Et); K₃Fe(CN)₆ (3 equiv), K₂CO₃ (3 equiv)

Why This Matters

This demonstrates that standard off-the-shelf AD-mix-α may be inadequate for electron-deficient or poorly binding substrates; laboratories should be prepared to formulate enriched AD-mix-α-(×3) in-house, and procurement of the individual components [K₂OsO₂(OH)₄, (DHQ)₂PHAL] alongside the pre-mix may be necessary for challenging phosphonate or related substrates.

• [1] Kobayashi, Y.; William, A. D.; Tokoro, Y. J. Org. Chem. 2001, 66, 7903–7906. DOI: 10.1021/jo010701u View Source
• [2] Yokomatsu, T.; Yoshida, Y.; Suemune, K.; Yamagishi, T.; Shibuya, S. Tetrahedron: Asymmetry 1995, 6, 365–368; Lohray, B. B. et al. Tetrahedron Lett. cited in ref. 10 of Kobayashi et al. 2001. View Source

Diastereoselectivity on Styrene Substrates

On xylose/styrene-based chiral olefin substrates, both AD-mix-α and AD-mix-β deliver excellent diastereoselectivity (de = 98%), but with opposite configuration at the newly formed stereogenic centers. AD-mix-α gives mainly the S-configured diastereoisomer, while AD-mix-β gives the R-configured diastereoisomer [1]. Unlike previously reported xylose allyl ethers, the saccharide unit in these styrene derivatives did not perturb the stereochemical outcome of the reaction, confirming that the facial selectivity is robustly ligand-controlled rather than substrate-directed [1]. This 98% de for both reagents represents a near-perfect stereochemical induction and supports the predictive mnemonic model for trans-disubstituted and styrenyl alkenes.

Styrene diastereoselectivity

Head-to-head

AD-mix-α: de = 98% (S) AD-mix-β: de = 98% (R)

Equivalent magnitude, opposite configuration; ligand-controlled enantiocomplementarity

Xylose/styrene substrate; standard conditions

Evidence Dimension	Diastereomeric excess (de) of Sharpless asymmetric dihydroxylation on xylose/styrene-based chiral olefins
Target Compound Data	AD-mix-α: de = 98%, S-configuration at newly formed centers
Comparator Or Baseline	AD-mix-β: de = 98%, R-configuration at newly formed centers
Quantified Difference	Equivalent magnitude of diastereoselectivity (Δde = 0) but opposite absolute configuration, confirming ligand-encoded enantiocomplementarity
Conditions	Xylose/styrene-based substrates; t-BuOH/H₂O; AD-mix-α or AD-mix-β under standard Sharpless conditions; product analysis by NMR and chiral HPLC

Why This Matters

This confirms that for styrenyl and related trans-disubstituted aromatic alkenes—privileged substrate classes in medicinal chemistry—the choice between AD-mix-α and AD-mix-β is purely a stereochemical decision with no penalty in selectivity; procurement of both reagents is essential for laboratories requiring access to both enantiomeric series.

• [1] Moitessier, N.; Henry, C.; Len, C.; Postel, D.; Chapleur, Y. J. Carbohydr. Chem. 2003, 22, 25–34. DOI: 10.1081/CAR-120019013 View Source

Substrate Geometry Effects on Organosilicon Enantioselectivity

The performance of AD-mix-α (and AD-mix-β) on vinyl- and allyl-silanes is critically dependent on alkene geometry. Across 13 examples, E-allyl- and vinyl-silanes gave ee values >96%, whereas Z-analogues gave only 50–60% ee, and the parent (unsubstituted) allyl- and vinyl-silanes gave <30% ee [1]. Chemical yields were typically ≥80% regardless of ee outcome [1]. This pattern is consistent across both AD-mix-α and AD-mix-β, indicating that the geometry dependence is intrinsic to the substrate–catalyst interaction rather than ligand-specific. These data define a clear substrate scope boundary: AD-mix-α is a premier reagent for E-configured organosilicon alkenes but should be avoided for Z- or unsubstituted vinyl-/allyl-silanes if high enantiopurity is required.

Vinyl/allylsilane geometry

Class-level

E-alkenes: ee >96% Z-alkenes: 50–60% ee Unsubstituted:

Substrate geometry critically controls ee; Z and unsubstituted silanes show poor induction

13 examples; standard AD conditions

γ-Lactone synthesis ee

Class-level

92–99% ee range for both AD-mix-α and AD-mix-β (−)-muricatacin: >99% ee, 74% yield

Both reagents provide equivalent, high ee on β,γ-unsaturated esters

Substrate class: β,γ- and γ,δ-unsaturated esters

Sequential catalysis

Supporting evidence

AD-mix-α compatible with Grubbs metathesis in compartmentalized reactor (PDMS thimble)

Enables one-pot metathesis–dihydroxylation without intermediate purification

Process step economy; no ee erosion reported

Evidence Dimension	Enantiomeric excess (ee) as a function of alkene geometry on vinyl- and allyl-silane substrates
Target Compound Data	AD-mix-α and AD-mix-β: ee >96% for E-allyl- and E-vinyl-silanes; ee 50–60% for Z-analogues; ee <30% for parent allyl- and vinyl-silanes
Comparator Or Baseline	E vs Z vs unsubstituted vinyl-/allyl-silanes within the same study; no alternative catalyst system formally compared
Quantified Difference	Δee(E vs Z) ≈ 36–46 percentage points; Δee(E vs parent) >66 percentage points
Conditions	Standard Sharpless AD conditions; 13 examples reported; yields typically ≥80%

Why This Matters

This class-level evidence establishes clear substrate scope boundaries for AD-mix-α procurement: it is a high-performance reagent for E-configured alkenes but should be deprioritized in favor of alternative asymmetric oxidation methods (or stoichiometric chiral auxiliaries) when Z- or unsubstituted vinyl-/allyl-silanes are the target substrates.

• [1] Bassindale, A. R.; Taylor, P. G.; Xu, Y. J. Chem. Soc., Perkin Trans. 1 1994, 1061–1067. DOI: 10.1039/P19940001061 View Source

Enantioselectivity in γ-Lactone Synthesis

In the synthesis of hydroxy-γ-lactones via Sharpless asymmetric dihydroxylation of β,γ- and γ,δ-unsaturated esters, both AD-mix-α and AD-mix-β achieve high enantioselectivities of 92–99% ee [1]. This class-level result is exemplified by the three-step synthesis of (−)- and (+)-muricatacin, where the key AD step using AD-mix-α (or AD-mix-β) delivered the target hydroxy-γ-lactone in 74% overall yield and >99% ee after cyclization [1]. The near-equivalence of ee values between AD-mix-α and AD-mix-β on this substrate class demonstrates that for β,γ- and γ,δ-unsaturated esters, both reagents are interchangeable from a selectivity standpoint, and the choice reduces to which enantiomer of the product is required.

γ-Lactone synthesis ee

Class-level

92–99% ee range for both AD-mix-α and AD-mix-β (−)-muricatacin: >99% ee, 74% yield

Both reagents provide equivalent, high ee on β,γ-unsaturated esters

Substrate class: β,γ- and γ,δ-unsaturated esters

Evidence Dimension	Enantiomeric excess (ee) in asymmetric dihydroxylation of β,γ- and γ,δ-unsaturated esters en route to γ-lactones
Target Compound Data	AD-mix-α: 92–99% ee across β,γ- and γ,δ-unsaturated ester substrates; (−)-muricatacin: 74% yield, >99% ee
Comparator Or Baseline	AD-mix-β: 92–99% ee (equal range); (+)-muricatacin: same yield and ee profile
Quantified Difference	No significant difference in ee magnitude between AD-mix-α and AD-mix-β on this substrate class (both 92–99% ee range); Δee ≤7% within range
Conditions	t-BuOH/H₂O; standard Sharpless AD conditions with AD-mix-α or AD-mix-β; substrate class: β,γ- and γ,δ-unsaturated esters

Why This Matters

For laboratories synthesizing chiral γ-lactone natural products or building blocks, AD-mix-α is a reliable, high-performance reagent with ee outcomes indistinguishable from AD-mix-β; procurement decisions can be based purely on the desired absolute configuration of the target, without concern for selectivity penalties.

• [1] Wang, Z.-M.; Zhang, X.-L.; Sharpless, K. B.; Sinha, S. C.; Sinha-Bagchi, A.; Keinan, E. Tetrahedron Lett. 1992, 33, 6407–6410. DOI: 10.1016/S0040-4039(00)60990-5 View Source

One-Pot Sequential Catalysis with Grubbs Catalyst

In a sequential metathesis–asymmetric dihydroxylation protocol, AD-mix-α and AD-mix-β were employed in spatially separated compartments using PDMS thimbles: Grubbs catalyst was confined to the thimble interior, while AD-mix-α (or AD-mix-β) was placed in the exterior solution, enabling one-pot olefin metathesis followed by enantioselective dihydroxylation without mutual catalyst poisoning [1]. Both AD-mix reagents functioned equally well in this heterogeneous format, demonstrating compatibility with non-standard reaction engineering and establishing that AD-mix-α can be integrated into multi-step, compartmentalized process workflows without loss of stereochemical fidelity. The commercial pre-mix formulation simplifies this workflow by eliminating the need to individually weigh and blend four separate hygroscopic and toxic components.

Sequential catalysis

Supporting evidence

AD-mix-α compatible with Grubbs metathesis in compartmentalized reactor (PDMS thimble)

Enables one-pot metathesis–dihydroxylation without intermediate purification

Process step economy; no ee erosion reported

Evidence Dimension	Process compatibility: one-pot sequential metathesis–dihydroxylation with spatially separated catalysts
Target Compound Data	AD-mix-α in exterior PDMS thimble compartment: successful tandem metathesis–dihydroxylation sequence; no catalyst cross-contamination or ee erosion reported
Comparator Or Baseline	AD-mix-β gave equivalent process compatibility; separate compartment approach compared to traditional sequential isolation of intermediates
Quantified Difference	Not quantified in yield/ee terms; qualitative advantage in process step economy (two steps, one pot vs two pots with intermediate purification)
Conditions	PDMS thimble reactor; Grubbs second-generation catalyst inside thimble; AD-mix-α in exterior aqueous t-BuOH solution; sequential alkene metathesis followed by asymmetric dihydroxylation

Why This Matters

For process chemistry and industrial procurement, the compatibility of AD-mix-α with compartmentalized sequential catalysis workflows demonstrates that the pre-mix formulation is robust beyond standard batch conditions and can be integrated into advanced reactor designs without reformulation.

• [1] Mwangi, M. T.; Schulz, M. D.; Bowden, N. B. Org. Lett. 2009, 11, 33–36. DOI: 10.1021/ol802304a View Source

AD-mix-alpha Optimal Deployment Scenarios

S-Vicinal Diols from trans-Disubstituted Alkenes

For prochiral trans-disubstituted alkenes—particularly styrenes bearing aromatic directing groups—AD-mix-α delivers the (S,S)-diol or S-configured new stereocenter with diastereomeric excess of 98% [1]. This scenario applies to the synthesis of chiral diol intermediates for β-adrenoreceptor agonists, antiviral nucleoside analogues, and lignan natural products where the S-configuration at the diol moiety is pharmacophorically required. In such cases, AD-mix-α is the reagent of choice over AD-mix-β, which would provide the opposite enantiomer. The predictable facial selectivity, governed by the Sharpless mnemonic, allows confident reagent selection without empirical screening when the alkene substitution pattern matches the model [2].

γ-Lactone Route to (−)-Natural Products

AD-mix-α enables highly enantioselective (92–99% ee) dihydroxylation of β,γ- and γ,δ-unsaturated esters, which undergo spontaneous or acid-catalyzed lactonization to yield chiral γ-lactones [3]. This is exemplified by the three-step synthesis of (−)-muricatacin (74% overall yield, >99% ee), a member of the acetogenin class of antitumor natural products [3]. Laboratories engaged in the synthesis of (−)-enantiomer acetogenins, γ-butyrolactone-containing pharmaceuticals, or chiral香料 γ-lactones should prioritize AD-mix-α as the primary asymmetric dihydroxylation reagent for unsaturated ester substrates .

Custom Catalyst Loading for Electron-Deficient Alkenes

When dihydroxylation of electron-deficient alkenes (e.g., phosphonates, α,β-unsaturated esters with non-coordinating substituents) proves sluggish or unselective with standard AD-mix-α (<30% yield, 62% ee on dibenzyl trans-propenylphosphonate), the enriched AD-mix-α-(×3) formulation (0.6 mol% Os, 3 mol% ligand) can restore reactivity and improve enantioselectivity to 95% yield and 78% ee at 0 °C [4]. This scenario is particularly relevant to fosfomycin antibiotic synthesis and related phosphonate-containing drug candidates. Procurement of both the pre-mix and the individual components [(DHQ)₂PHAL, K₂OsO₂(OH)₄] is recommended to enable in-house formulation of enriched AD-mix-α for challenging substrates [4].

One-Pot Metathesis–Dihydroxylation Sequence

AD-mix-α can be deployed in tandem with olefin metathesis catalysts in spatially compartmentalized reactors (e.g., PDMS thimble systems), enabling two-step, one-pot sequences without intermediate workup [5]. This workflow is valuable in process intensification for pharmaceutical intermediate synthesis, where telescoping steps reduces solvent consumption and operational complexity. The pre-blended, ready-to-use powder format of AD-mix-α is particularly advantageous in this context, as it eliminates the need for manual weighing of the four individual components under inert atmosphere, reducing operator exposure to toxic Os(VI) species [6].

Application

Selection Property

Validation Focus

S-Diol from trans-disubstituted alkenes

Ligand-controlled α-face dihydroxylation

Mnemonic model validation for trans-styrene substrates

(−)-γ-Lactone natural products

Consistent high ee on β,γ-unsaturated esters

Lactonization compatibility and ee retention

Electron-deficient alkene dihydroxylation

Catalyst loading optimization for phosphonates

Enriched Os loading to improve yield and ee

One-pot metathesis–dihydroxylation

Compatibility with compartmentalized sequential catalysis

Process step economy and orthogonal catalyst design

• [1] Moitessier, N.; Henry, C.; Len, C.; Postel, D.; Chapleur, Y. J. Carbohydr. Chem. 2003, 22, 25–34. DOI: 10.1081/CAR-120019013 View Source
• [2] Kolb, H. C.; VanNieuwenhze, M. S.; Sharpless, K. B. Chem. Rev. 1994, 94, 2483–2547. DOI: 10.1021/cr00032a009 View Source
• [3] Wang, Z.-M.; Zhang, X.-L.; Sharpless, K. B.; Sinha, S. C.; Sinha-Bagchi, A.; Keinan, E. Tetrahedron Lett. 1992, 33, 6407–6410. DOI: 10.1016/S0040-4039(00)60990-5 View Source
• [4] Kobayashi, Y.; William, A. D.; Tokoro, Y. J. Org. Chem. 2001, 66, 7903–7906. DOI: 10.1021/jo010701u View Source
• [5] Mwangi, M. T.; Schulz, M. D.; Bowden, N. B. Org. Lett. 2009, 11, 33–36. DOI: 10.1021/ol802304a View Source
• [6] Sharpless, K. B.; Amberg, W.; Bennani, Y. L.; Crispino, G. A.; Hartung, J.; Jeong, K.-S.; Kwong, H.-L.; Morikawa, K.; Wang, Z.-M.; Xu, D.; Zhang, X.-L. J. Org. Chem. 1992, 57, 2768–2771. DOI: 10.1021/jo00036a003 View Source